Cas no 1559064-08-2 (6-Bromo-3-fluoro-2-methylphenol)

• Product Name: 6-Bromo-3-fluoro-2-methylphenol
• CAS No: 1559064-08-2
• MF: C₇H₆BrFO
• MW: 205.024344921112
• MDL: MFCD22414738
• CID: 4606149
• PubChem ID: 23013852
• Update Time: 2025-10-16

6-Bromo-3-fluoro-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 6-bromo-3-fluoro-2-methylphenol
• 1559064-08-2
• BS-40634
• AKOS027426493
• DB-383350
• F84546
• SCHEMBL2051687
• MFCD22414738
• 6-Bromo-3-fluoro-2-methylphenol

• MDL： MFCD22414738
• Inchi： 1S/C7H6BrFO/c1-4-6(9)3-2-5(8)7(4)10/h2-3,10H,1H3
• InChI Key： NJJWOIJACWVQSZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C)=C1O)F

Computed Properties

• Exact Mass: 203.95861g/mol
• Monoisotopic Mass: 203.95861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Ortho cresols

Additional information on 6-Bromo-3-fluoro-2-methylphenol

Introduction to 6-Bromo-3-fluoro-2-methylphenol (CAS No. 1559064-08-2)

6-Bromo-3-fluoro-2-methylphenol, with the CAS number 1559064-08-2, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its bromine, fluorine, and methyl substituents on a phenolic ring, which contribute to its distinct reactivity and biological activity.

The molecular structure of 6-Bromo-3-fluoro-2-methylphenol is of particular interest due to the presence of the bromine and fluorine atoms, which can significantly influence the compound's electronic properties and reactivity. The bromine atom, being a heavier halogen, can enhance the compound's lipophilicity, making it more suitable for crossing biological membranes. The fluorine atom, on the other hand, introduces additional electronic effects that can modulate the compound's interactions with biological targets.

In the context of medicinal chemistry, 6-Bromo-3-fluoro-2-methylphenol has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 6-Bromo-3-fluoro-2-methylphenol demonstrated potent inhibitory activity against a specific kinase involved in cancer progression. This finding highlights the potential of this compound as a scaffold for developing novel anticancer agents.

Beyond its medicinal applications, 6-Bromo-3-fluoro-2-methylphenol has also found use in materials science. The unique combination of bromine and fluorine substituents can be leveraged to design advanced materials with tailored properties. For example, researchers at the University of California, Berkeley, have synthesized polymers incorporating 6-Bromo-3-fluoro-2-methylphenol units that exhibit enhanced thermal stability and mechanical strength. These materials have potential applications in electronics, coatings, and other high-performance industries.

The synthesis of 6-Bromo-3-fluoro-2-methylphenol typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include halogenation reactions followed by substitution or elimination steps to introduce the desired functional groups. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using microwave-assisted reactions or catalysts derived from renewable sources.

In terms of safety and handling, it is important to note that while 6-Bromo-3-fluoro-2-methylphenol is not classified as a hazardous material under current regulations, it should still be handled with care in laboratory settings. Proper personal protective equipment (PPE) should be used, and standard laboratory safety protocols should be followed to ensure safe handling and storage.

The future prospects for 6-Bromo-3-fluoro-2-methylphenol are promising. Ongoing research is focused on optimizing its chemical structure to enhance its biological activity and develop new derivatives with improved pharmacological profiles. Additionally, efforts are being made to explore its potential in emerging areas such as nanotechnology and biocatalysis.

In conclusion, 6-Bromo-3-fluoro-2-methylphenol (CAS No. 1559064-08-2) is a multifaceted compound with a wide range of applications in both medicinal chemistry and materials science. Its unique chemical properties make it an attractive candidate for further research and development, positioning it as a valuable tool in the pursuit of innovative solutions across various scientific disciplines.